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Compound of Interest

Compound Name: 2-(Dimethylamino)ethyl acetate

Cat. No.: B072161 Get Quote

This technical guide provides a comprehensive overview of 2-(Dimethylamino)ethyl acetate,

a tertiary amine ester with significant relevance to researchers, scientists, and professionals in

drug development. This document details its chemical identity, physical and chemical

properties, synthesis, potential pharmacological activity, and analytical methodologies.

Chemical Identity and Synonyms
2-(Dimethylamino)ethyl acetate is a well-defined chemical entity with numerous synonyms

and identifiers used across scientific literature and commercial platforms. A comprehensive list

of these is provided below to facilitate accurate identification and cross-referencing.

Table 1: Synonyms and Identifiers for 2-(Dimethylamino)ethyl acetate
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Category Identifier

IUPAC Name 2-(dimethylamino)ethyl acetate

CAS Number 1421-89-2[1]

Molecular Formula C6H13NO2[2]

Molecular Weight 131.17 g/mol [2]

Common Synonyms Acetic acid, 2-(dimethylamino)ethyl ester[2]

N,N-Dimethylaminoethyl acetate

Dimethylaminoethanol acetate

2-Dimethylaminoethanol acetate

2-(N,N-Dimethylamino)ethyl acetate

2-(N,N-Dimethylamino)-1-acetyloxyethane

InChI Key GOLSFPMYASLXJC-UHFFFAOYSA-N[2]

SMILES CC(=O)OCCN(C)C[2]

UNII ERL2MM8I7X

EINECS 215-827-4[2]

Physicochemical Properties
A summary of the key physical and chemical properties of 2-(Dimethylamino)ethyl acetate is

presented in Table 2. These properties are crucial for its handling, storage, and application in

various experimental settings.

Table 2: Physicochemical Properties of 2-(Dimethylamino)ethyl acetate
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Property Value Reference

Appearance Colorless to light yellow liquid [3]

Boiling Point 152 °C [4][5]

Flash Point 54 °C [4][5]

Purity >98.0% (GC) [3]

Refractive Index 1.42 [1]

Specific Gravity 0.93 [1]

pKa (predicted) 8.56 ± 0.28

Synthesis and Manufacturing
While a specific, detailed experimental protocol for the synthesis of 2-(Dimethylamino)ethyl
acetate is not readily available in the searched literature, a general and plausible synthetic

route can be inferred from standard esterification reactions and protocols for similar

compounds. The most common method for synthesizing esters is the Fischer esterification of a

carboxylic acid with an alcohol in the presence of an acid catalyst. Alternatively,

transesterification or reaction of an alcohol with an acid chloride or anhydride are also viable

methods.

A probable synthesis workflow for 2-(Dimethylamino)ethyl acetate would involve the reaction

of 2-(Dimethylamino)ethanol with acetic anhydride or acetyl chloride.
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General Synthesis Workflow for 2-(Dimethylamino)ethyl Acetate

Reactants:
- 2-(Dimethylamino)ethanol

- Acetic Anhydride or Acetyl Chloride

Reaction Vessel
(Stirring, Controlled Temperature)

Inert Solvent
(e.g., Dichloromethane, Diethyl ether)

Quenching
(e.g., with water or a mild base)

Liquid-Liquid Extraction

Drying of Organic Phase
(e.g., with MgSO4 or Na2SO4)

Purification
(Distillation or Chromatography)

2-(Dimethylamino)ethyl acetate
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Cholinergic Signaling Pathway

Presynaptic Neuron

Postsynaptic Neuron/Effector Cell

Acetylcholine (ACh)
Synthesis

Synaptic Vesicle

ACh Release

Acetylcholine in
Synaptic Cleft

Nicotinic ACh Receptor
(Ion Channel)

Cellular Response
(e.g., Depolarization, Second Messenger Cascade)

Muscarinic ACh Receptor
(GPCR)

Binds toBinds to

Acetylcholinesterase
(AChE)

Hydrolyzed by

2-(Dimethylamino)ethyl acetate
(Potential Agonist)

Potential BindingPotential Binding
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Workflow for Determining Hydrolysis Kinetics

Prepare solutions:
- 2-(Dimethylamino)ethyl acetate
- NaOH (known concentration)

Mix reactants in a thermostated vessel

Withdraw aliquots at specific time intervals

Quench the reaction
(e.g., with a known amount of acid)

Back-titrate the unreacted acid/base

Calculate reactant concentration over time
and determine the rate constant

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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